Cas no 476676-60-5 ((2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile
• CAS No: 476676-60-5
• MF: C₁₉H₁₄N₄O₃S
• MW: 378.404462337494
• CID: 5970606
• PubChem ID: 18558438
• Update Time: 2025-11-01

(2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile
• (Z)-2-(4-(4-methoxyphenyl)thiazol-2-yl)-3-((2-nitrophenyl)amino)acrylonitrile
• (2Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(2-nitrophenyl)amino]prop-2-enenitrile
• 476676-60-5
• (Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(2-nitroanilino)prop-2-enenitrile
• SR-01000008984-1
• SR-01000008984
• AKOS024599171
• F0760-1498

• Inchi： 1S/C19H14N4O3S/c1-26-15-8-6-13(7-9-15)17-12-27-19(22-17)14(10-20)11-21-16-4-2-3-5-18(16)23(24)25/h2-9,11-12,21H,1H3/b14-11-
• InChI Key： NMGOKDLXGGMOCN-KAMYIIQDSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1/C(/C#N)=C\NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.07866149g/mol
• Monoisotopic Mass: 378.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile

Chemical Profile of (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile (CAS No. 476676-60-5)

(2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 476676-60-5, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical and biological characteristics. The presence of a thiazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the combination of an aminoprop-2-enenitrile moiety and a nitrophenyl group introduces both electrophilic and nucleophilic sites, which can be exploited for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile make it a promising candidate for such investigations. For instance, the methoxy group on the phenyl ring may influence the compound's solubility and metabolic stability, while the nitro group can serve as a probe for studying redox-sensitive biological processes.

Recent studies have begun to explore the pharmacological potential of thiazole derivatives in various therapeutic contexts. A notable area of research has focused on their anti-inflammatory properties, where compounds with similar structural scaffolds have shown efficacy in reducing cytokine production and inhibiting inflammatory cascades. The specific arrangement of atoms in (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile may confer unique interactions with inflammatory mediators, warranting further investigation.

The synthesis of this compound presents both challenges and opportunities for chemists seeking to explore its full pharmacological spectrum. The presence of multiple reactive sites requires careful consideration in terms of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to complex molecules like this one, facilitating rapid screening for biological activity.

From a computational chemistry perspective, the three-dimensional structure of (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile can be modeled to predict its binding affinity to potential target proteins. Such simulations are crucial for understanding how the compound interacts with biological systems at the molecular level. High-throughput virtual screening techniques have become increasingly valuable in identifying lead compounds for drug discovery pipelines.

The role of computational tools in drug design cannot be overstated. By leveraging molecular modeling software, researchers can optimize the structure of (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile to enhance its pharmacological properties. For example, modifications to improve binding affinity or reduce off-target effects can be simulated before experimental synthesis is undertaken.

In conclusion, (2Z)-2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(2-nitrophenyl)aminoprop-2-enenitrile represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for further exploration. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutics.